Cas no 1804696-05-6 (2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride
• CAS No: 1804696-05-6
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4806685
• Update Time: 2025-05-20

2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)5-1-4(13(14)15)3(2-11)12-6(5)7(9)10/h1,7H
• InChI Key： OYZHSUCAGJUGQL-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C#N)N=C1C(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.4
• Topological Polar Surface Area: 125

Additional information on 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride

Introduction to 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride (CAS No. 1804696-05-6)

2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride (CAS No. 1804696-05-6) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The presence of a cyano group, difluoromethyl moiety, nitro group, and sulfonyl chloride functional groups endows this molecule with a diverse range of chemical reactivity and biological activity.

The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and enhance its reactivity. This feature is particularly useful in synthetic chemistry, where the cyano group can be readily converted into other functional groups such as carboxylic acids, amides, and nitriles. The difluoromethyl moiety, on the other hand, introduces fluorine atoms into the molecule, which can significantly alter its physicochemical properties and biological activity. Fluorine atoms are known for their ability to improve metabolic stability and enhance binding affinity to biological targets.

The nitro group is a well-known functional group in organic chemistry and pharmaceuticals. It is often used to introduce electron-withdrawing effects and can be reduced to amino groups under appropriate conditions. This reduction can lead to the formation of bioactive intermediates or final products with enhanced therapeutic properties. The sulfonyl chloride functional group is highly reactive and can participate in various nucleophilic substitution reactions. This makes it an excellent leaving group for the synthesis of sulfonamides and other sulfur-containing compounds.

Recent research has highlighted the potential of 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allows it to interact selectively with target proteins, thereby modulating their activity and potentially leading to therapeutic benefits.

In another study, researchers explored the use of 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride as a scaffold for the design of novel antibiotics. The compound's ability to form stable sulfonamide linkages with amino acids and peptides makes it an attractive candidate for developing antibiotics that can overcome resistance mechanisms commonly encountered in clinical settings.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of a cyano-substituted pyridine derivative, which is then modified through electrophilic substitution reactions to introduce the difluoromethyl and nitro groups. The final step involves the conversion of a sulfinic acid or sulfinyl derivative into the sulfonyl chloride using an appropriate chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃).

The physical properties of 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride are also noteworthy. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), dimethylformamide (DMF), and acetonitrile (ACN). Its solubility in water is limited due to the presence of hydrophobic functional groups.

In terms of safety and handling, 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride should be managed with care due to its reactivity and potential hazards associated with handling chlorinated compounds. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from sources of heat or ignition.

The future prospects for 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Its unique structural features make it an attractive candidate for further modification and optimization to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-nitropyridine-5-sulfonyl chloride (CAS No. 1804696-05-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of chemical reactivity and biological activity, making it an important tool for developing novel therapeutic agents.